molecular formula C11H16O3 B8552018 4,5-Diisopropylfuran-2-carboxylic acid

4,5-Diisopropylfuran-2-carboxylic acid

Cat. No.: B8552018
M. Wt: 196.24 g/mol
InChI Key: OJMFHYZOCTXLPA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,5-Diisopropylfuran-2-carboxylic acid is a substituted furan derivative featuring a carboxylic acid group at the 2-position and isopropyl substituents at the 4- and 5-positions. Its structure confers unique steric and electronic properties, making it a compound of interest in organic synthesis and pharmaceutical research.

Properties

Molecular Formula

C11H16O3

Molecular Weight

196.24 g/mol

IUPAC Name

4,5-di(propan-2-yl)furan-2-carboxylic acid

InChI

InChI=1S/C11H16O3/c1-6(2)8-5-9(11(12)13)14-10(8)7(3)4/h5-7H,1-4H3,(H,12,13)

InChI Key

OJMFHYZOCTXLPA-UHFFFAOYSA-N

Canonical SMILES

CC(C)C1=C(OC(=C1)C(=O)O)C(C)C

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 4,5-Diisopropylfuran-2-carboxylic acid with structurally analogous compounds based on functional groups, substituents, and available data from the provided evidence.

Structural and Functional Group Comparisons

Compound Name Core Structure Substituents Molecular Formula Molecular Weight (g/mol) CAS Number
4,5-Diisopropylfuran-2-carboxylic acid Furan 2-COOH, 4/5-isopropyl C₁₁H₁₆O₃ 196.24 Not provided
4-Formylfuran-2-carboxylic acid Furan 2-COOH, 4-CHO C₆H₄O₄ 140.09 1784641-78-6
5-Formylfuran-3-carboxylic acid Furan 3-COOH, 5-CHO C₆H₄O₄ 140.09 603999-19-5
2-Chloro-6-methylpyrimidine-4-carboxylic acid Pyrimidine 4-COOH, 2-Cl, 6-CH₃ C₆H₅ClN₂O₂ 172.57 89581-58-8
Caffeic Acid Benzene 3,4-diOH, propenoic acid chain C₉H₈O₄ 180.16 331-39-5

Key Observations:

  • Electronic Effects : The electron-withdrawing carboxylic acid group in all listed compounds may facilitate nucleophilic substitution or metal coordination.
  • Heterocyclic vs. Aromatic : Pyrimidine derivatives (e.g., ) exhibit distinct electronic properties compared to furans due to nitrogen atoms, influencing solubility and biological activity.

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